molecular formula C30H18O2 B8715277 4,4'-Bis(phenylethynyl)benzil

4,4'-Bis(phenylethynyl)benzil

Cat. No. B8715277
M. Wt: 410.5 g/mol
InChI Key: IOTXVPQBEQEMNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,4'-Bis(phenylethynyl)benzil is a useful research compound. Its molecular formula is C30H18O2 and its molecular weight is 410.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,4'-Bis(phenylethynyl)benzil suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4'-Bis(phenylethynyl)benzil including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4,4'-Bis(phenylethynyl)benzil

Molecular Formula

C30H18O2

Molecular Weight

410.5 g/mol

IUPAC Name

1,2-bis[4-(2-phenylethynyl)phenyl]ethane-1,2-dione

InChI

InChI=1S/C30H18O2/c31-29(27-19-15-25(16-20-27)13-11-23-7-3-1-4-8-23)30(32)28-21-17-26(18-22-28)14-12-24-9-5-2-6-10-24/h1-10,15-22H

InChI Key

IOTXVPQBEQEMNN-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C#CC2=CC=C(C=C2)C(=O)C(=O)C3=CC=C(C=C3)C#CC4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4,4′-dibromobenzil (15.8 g, 0.0431 mol), phenylacetylene (5.06 g, 0.0495 mol), (PPh3)2PdCl2 (0.151 g, 0.0002 mol) and CuI (0.820 g, 0.0043 mol) in diethylamine (150 mL) is heated at reflux overnight. The reaction mixture is concentrated to dryness, then taken up in CH2Cl2 (150 mL), washed with 1 M HCl, 10 percent Na2CO3/H2O, brine and dried (Na2SO4), then concentrated. Crystallization from 2-propanol gives 7.92 g (45 percent) as a light tan solid, mp 168° C. to 170° C. 1H NMR (CDCl3) δ 7.97 (d, J=8.2 Hz, 4H), 7.64 (d, J=8.2 Hz, 4H), 7.55 (m, 4H), 7.37 (m, 6H); 13C NMR (CDCl3) δ 193.03, 132.46, 132.03, 131.82, 130.21, 129.84, 129.06, 128.47, 122.37, 94.28, 88.55.
Quantity
15.8 g
Type
reactant
Reaction Step One
Quantity
5.06 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
0.151 g
Type
catalyst
Reaction Step One
Name
Quantity
0.82 g
Type
catalyst
Reaction Step One

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